Cas no 14130-08-6 (1-Tetracosanamine)

1-Tetracosanamine structure
1-Tetracosanamine structure
Product Name:1-Tetracosanamine
CAS No:14130-08-6
MF:C24H51N
MW:353.668447732925
CID:1311678
PubChem ID:14388531
Update Time:2025-04-20

1-Tetracosanamine Chemical and Physical Properties

Names and Identifiers

    • 1-Tetracosanamine
    • SCHEMBL258168
    • 14130-08-6
    • tetracosan-1-amine
    • lauryldodecylamine
    • QHKIWQPIFXRUOW-UHFFFAOYSA-N
    • Inchi: 1S/C24H51N/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19-20-21-22-23-24-25/h2-25H2,1H3
    • InChI Key: QHKIWQPIFXRUOW-UHFFFAOYSA-N
    • SMILES: CCCCCCCCCCCCCCCCCCCCCCCCN

Computed Properties

  • Exact Mass: 398.3875
  • Monoisotopic Mass: 353.402150631g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 25
  • Rotatable Bond Count: 22
  • Complexity: 214
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 11.8
  • Topological Polar Surface Area: 26Ų

Experimental Properties

  • PSA: 69.16
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